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Compound of Interest

Compound Name: H-Gly-Gly-Gly-OH

Cat. No.: B1329560 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the core

physicochemical and biological properties of the tripeptide triglycine.

Triglycine (Gly-Gly-Gly), the simplest tripeptide, serves as a fundamental model in biophysical

chemistry and has emerging applications in materials science and drug delivery. Its

uncomplicated structure, composed of three glycine residues linked by peptide bonds, allows

for the focused study of peptide backbone characteristics without the confounding influence of

side-chain interactions. This guide provides a comprehensive overview of the core

characteristics of triglycine, presenting quantitative data, detailed experimental protocols, and

visualizations of its role in biological signaling and experimental workflows.

Physicochemical Properties
The physicochemical properties of triglycine are foundational to its behavior in various

experimental and biological systems. Key quantitative data are summarized below.

Table 1: General and Thermodynamic Properties of
Triglycine
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Property Value Source

Molecular Formula C6H11N3O4 [1]

Molecular Weight 189.17 g/mol [1]

Melting Point 246 °C [1]

Density 1.47 g/mL at 25°C [2]

logP -2.68 [1]

Table 2: Dissociation Constants (pKa) of Triglycine in
Aqueous Solution

pKa Value
Corresponding
Group

Source

pKa1 3.18 - 3.23 C-terminal carboxyl [1][3]

pKa2 8.11 - 8.29 N-terminal amino [3]

Table 3: Solubility of Triglycine in Various Solvents at
25.1 °C
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Solvent Solubility ( g/100g solvent) Source

Water 5.85 [1]

Aqueous Ethanol (10% v/v) Not specified [4]

Aqueous Ethanol (20% v/v) Not specified [4]

Aqueous Ethanol (40% v/v) Not specified [4]

Aqueous Dioxane (10% v/v) Not specified [4]

Aqueous Dioxane (20% v/v) Not specified [4]

Aqueous Guanidine

Hydrochloride (1 M)
Not specified [5]

Aqueous Guanidine

Hydrochloride (6 M)
Not specified [5]

Table 4: Spectroscopic Data for Triglycine
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Spectroscopic Technique
Key Peaks/Shifts and
Assignments

Source

¹H NMR (in D₂O)

Chemical shifts are pH-

dependent; specific values for

CH₂ groups of N-terminal,

backbone, and C-terminal

residues have been

determined.

[3][6]

¹³C NMR (in D₂O)

Chemical shifts are pH-

dependent; distinct signals for

the Cα and carbonyl carbons

of each glycine residue.

[6][7]

FTIR (Solid State)

Amide I and Amide II bands

are prominent. The NH

stretching mode is observed in

the 3000-3500 cm⁻¹ region.

Specific peak assignments are

available for different

conformations.

[8][9][10][11]

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible study of triglycine. The

following sections provide step-by-step protocols for key experimental procedures.

Synthesis of Triglycine
While solid-phase peptide synthesis is a common method for preparing triglycine, a classical

solution-phase approach is also feasible.[12] The hydrothermal synthesis of triglycine has also

been investigated.[2]

Solid-Phase Synthesis Workflow
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Solid-Phase Peptide Synthesis

Solid Support Resin Resin-Gly

Fmoc-Glycine

Coupling Agent
Activation

Coupling Agent
Activation

First Coupling
Fmoc Deprotection

Resin-Gly-Gly
Second Coupling with Fmoc-Glycine

Resin-Gly-Gly-Gly Fmoc Deprotection Cleavage from Resin Crude Triglycine

Click to download full resolution via product page

A simplified workflow for the solid-phase synthesis of triglycine.

Purification by Recrystallization
Recrystallization is a standard method for purifying crude triglycine.[13][14][15][16][17]

Protocol:

Solvent Selection: Determine a suitable solvent system. Water is a common solvent for

triglycine. The ideal solvent should dissolve the peptide when hot but have low solubility at

cold temperatures.

Dissolution: In an Erlenmeyer flask, add a minimal amount of boiling solvent to the crude

triglycine solid to fully dissolve it.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and boil for a few minutes.

Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot

gravity filtration to remove them.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further

cooling in an ice bath can promote crystallization.

Crystal Collection: Collect the formed crystals by vacuum filtration using a Büchner funnel.
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Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining

soluble impurities.

Drying: Dry the purified triglycine crystals, for instance, in a desiccator under vacuum.

HPLC Analysis
High-Performance Liquid Chromatography (HPLC) is a versatile technique for the analysis and

quantification of triglycine.[18][19][20][21][22]

Example Protocol:

Column: Amine-functionalized (NH2) or C18 reverse-phase column.[18][22]

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water or an aqueous buffer

(e.g., phosphate buffer).[18][22]

Detection: UV-Vis detection at a low wavelength (e.g., 190-210 nm) is suitable for detecting

the peptide bond.[18][20] Evaporative Light Scattering Detection (ELSD) can also be used.

[18][19]

Flow Rate: Typically around 1.0 mL/min.[22]

Sample Preparation: Dissolve the triglycine sample in the mobile phase or a compatible

solvent.

Biological Roles and Signaling
While triglycine itself is not a primary neurotransmitter, its constituent amino acid, glycine, is a

key inhibitory neurotransmitter in the central nervous system, particularly in the spinal cord and

brainstem.[23][24][25] Glycine also acts as a co-agonist at NMDA receptors, playing a role in

excitatory neurotransmission.[23][26][27] The study of triglycine provides insights into the

fundamental interactions of the peptide backbone, which is relevant to the broader field of

neuropeptides and their signaling functions.

Glycinergic Synaptic Transmission
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The following diagram illustrates the key components of a glycinergic synapse, where glycine

acts as an inhibitory neurotransmitter.
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Peptide-Protein Interaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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